10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine

• IUPAC Name: (3-methylpiperidin-1-yl)-phenothiazin-10-ylmethanone
• InChI: InChI=1S/C19H20N2OS/c1-14-7-6-12-20(13-14)19(22)21-15-8-2-4-10-17(15)23-18-11-5-3-9-16(18)21/h2-5,8-11,14H,6-7,12-13H2,1H3
• InChI Key: VDFKYJADRYRDPI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine, also known as MPTP, is a chemical compound that has been widely used in scientific research for its ability to selectively damage dopaminergic neurons. MPTP is a phenothiazine derivative that was first synthesized in 1947 by the chemist Carl Djerassi. Since then, MPTP has been extensively studied for its potential applications in the treatment of Parkinson's disease.

Mechanism of Action

10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine is converted to the toxic metabolite MPP+ by the enzyme monoamine oxidase B (MAO-B) in the brain. MPP+ is then selectively taken up by dopaminergic neurons via the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction, ultimately leading to cell death.
Biochemical and Physiological Effects
10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine-induced neurotoxicity leads to a decrease in dopamine levels in the brain, which causes motor deficits similar to those seen in Parkinson's disease. 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine has also been shown to induce oxidative stress and inflammation in the brain, which may contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine has been widely used in the study of Parkinson's disease due to its ability to selectively damage dopaminergic neurons in the substantia nigra. However, 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine-induced neurotoxicity is not a perfect model of Parkinson's disease, as it does not replicate all of the features of the disease. Additionally, 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine is a toxic compound that requires careful handling and disposal.

Future Directions

Future research on 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine may focus on developing new animal models of Parkinson's disease that better replicate the pathology of the disease. Additionally, research may focus on developing new treatments for Parkinson's disease that target the underlying mechanisms of neurodegeneration, such as oxidative stress and inflammation. Finally, research may focus on developing new methods for the safe and effective use of 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine in scientific research.

Scientific Research Applications

10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine has been extensively studied for its ability to selectively damage dopaminergic neurons in the substantia nigra of the brain. This has made 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine a valuable tool in the study of Parkinson's disease, a neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra. 10-[(3-methyl-1-piperidinyl)carbonyl]-10H-phenothiazine has been used to create animal models of Parkinson's disease, which have been used to study the pathology of the disease and to test potential treatments.